Cas no 333-69-7 (1,12-difluorododecan-6-one)
1,12-difluorododecan-6-one structure
Product Name:1,12-difluorododecan-6-one
1,12-difluorododecan-6-one Chemical and Physical Properties
Names and Identifiers
-
- 1,12-difluorododecan-6-one
- 6-dodecanone, 1,12-difluoro-
- 333-69-7
- BRN 1772383
- DTXSID50186924
- 1,12-Difluoro-6-dodecanone
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- Inchi: 1S/C12H22F2O/c13-10-6-2-1-4-8-12(15)9-5-3-7-11-14/h1-11H2
- InChI Key: KWUADAXPLHYOGY-UHFFFAOYSA-N
- SMILES: FCCCCCCC(CCCCCF)=O
Computed Properties
- Exact Mass: 220.16396
- Monoisotopic Mass: 220.16387165g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 11
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
1,12-difluorododecan-6-one Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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